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Introduction
diSulfo-Cy3 alkyne is a highly versatile, water-soluble fluorescent probe belonging to the

cyanine dye family.[1] Its intrinsic brightness, photostability, and pH insensitivity make it an

invaluable tool in a wide array of biological imaging and labeling applications.[2][3] The defining

feature of this molecule is the terminal alkyne group, which enables its participation in

copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) "click chemistry" reactions.[1][4] This

allows for the precise and efficient covalent labeling of azide-modified biomolecules, such as

proteins, nucleic acids, and glycans, in complex biological systems.[1][5] The presence of two

sulfonate groups confers excellent water solubility, minimizing the need for organic co-solvents

in aqueous labeling reactions and reducing non-specific binding.[1][6] This technical guide

provides an in-depth overview of the spectral properties, applications, and experimental

protocols associated with diSulfo-Cy3 alkyne.

Core Spectral and Physicochemical Properties
The spectral characteristics of diSulfo-Cy3 alkyne are critical for designing and executing

fluorescence-based experiments. The dye exhibits a strong absorption in the green-yellow
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region of the visible spectrum and emits a bright orange-red fluorescence.[7] These properties

are largely consistent across different suppliers, though minor variations may exist.

Property Value Source(s)

Excitation Maximum (λex) ~548 - 555 nm [2][8][9][10]

Emission Maximum (λem) ~563 - 572 nm [2][8][9][10]

Molar Extinction Coefficient (ε) ~150,000 - 162,000 M-1cm-1 [2][8][9][10]

Quantum Yield (Φ) ~0.1 - 0.15 [8][9]

Solubility High in water, DMSO, DMF [2][9]

pH Sensitivity
Insensitive in the pH 4-10

range
[2]

Key Applications
The unique combination of spectral properties and the presence of a reactive alkyne group

makes diSulfo-Cy3 alkyne suitable for a range of advanced applications:

Fluorescence Microscopy: Its brightness and photostability are ideal for high-resolution

imaging of cellular structures and processes.[7][11]

Flow Cytometry: The distinct fluorescence signal allows for precise cell sorting and analysis.

[7]

Bioconjugation: diSulfo-Cy3 alkyne can be efficiently conjugated to azide-modified proteins,

antibodies, and nucleic acids for use in various assays.[1][7]

Molecular Probes: It is effective for studying biomolecular interactions in various bioanalytical

assays.[7]

Experimental Protocols
Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)
for Biomolecule Labeling
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The CuAAC reaction is a robust and highly specific method for covalently attaching diSulfo-
Cy3 alkyne to an azide-modified biomolecule.[4] The reaction is catalyzed by Cu(I), which is

typically generated in situ from a Cu(II) salt (e.g., CuSO₄) and a reducing agent (e.g., sodium

ascorbate).[12]

Materials:

diSulfo-Cy3 alkyne

Azide-modified biomolecule (e.g., protein, oligonucleotide)

Copper(II) sulfate (CuSO₄) stock solution (e.g., 5 mM in water)

Sodium ascorbate stock solution (e.g., 50 mM in water, freshly prepared)

Phosphate-buffered saline (PBS) or other suitable buffer (pH 7.0-7.5)

Optimized Protocol for Immunofluorescent Staining (adapted from[13]):

Sample Preparation: Prepare cells or tissue sections containing the azide-modified target

molecule according to standard protocols.

Reaction Mix Preparation: Prepare the click chemistry reaction mix immediately before use.

For a final volume of 100 µL, combine:

1-2.5 µL of 1 mM diSulfo-Cy3 azide (final concentration 1-2.5 µM)

1 µL of 5 mM CuSO₄ (final concentration 50 µM)

1 µL of 50 mM sodium ascorbate (final concentration 500 µM)

Bring the final volume to 100 µL with PBS.

Labeling Reaction: Add the reaction mix to the prepared sample and incubate for 30-45

minutes at room temperature in a humidified chamber, protected from light.

Washing: After incubation, wash the sample three times with PBS to remove unreacted dye

and catalyst.
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Counterstaining and Imaging: Proceed with any desired counterstaining (e.g., DAPI for

nuclei) and prepare the sample for fluorescence microscopy.

Protocol for Labeling of Alkyne-Modified Oligonucleotides (adapted from[14]):

Oligonucleotide Dissolution: Dissolve the alkyne-modified oligonucleotide in water in a

pressure-tight vial.

Buffering: Add 2M triethylammonium acetate buffer (pH 7.0) to a final concentration of 0.2 M.

Reagent Addition:

Add DMSO to a final concentration of 50% (v/v) and vortex.

Add the diSulfo-Cy3 azide stock solution (10 mM in DMSO) to a final concentration that is

1.5 times the oligonucleotide concentration and vortex.

Add the 5 mM sodium ascorbate stock solution to a final concentration of 0.5 mM and

vortex briefly.

Degassing: Degas the solution by bubbling with an inert gas (e.g., argon or nitrogen) for 30

seconds.

Catalyst Addition: Add the 10 mM Cu(II)-TBTA stock solution in 55% DMSO to a final

concentration of 0.5 mM.

Incubation: Flush the vial with inert gas, cap it tightly, vortex thoroughly, and incubate at room

temperature overnight.

Purification: Precipitate the labeled oligonucleotide using standard methods (e.g., ethanol or

acetone precipitation) and purify by HPLC or PAGE.

Visualizations
Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)
Reaction
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Caption: The CuAAC "click chemistry" reaction mechanism.

General Experimental Workflow for Cell Labeling and
Imaging
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Caption: A typical workflow for labeling and imaging cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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